Cas no 1721-25-1 (3-Acetyl-2,6-lutidine)

3-Acetyl-2,6-lutidine is a heterocyclic organic compound featuring a pyridine core substituted with acetyl and methyl groups at the 3, 2, and 6 positions. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The acetyl group enhances its utility in condensation and nucleophilic addition reactions, while the steric hindrance from the adjacent methyl groups can influence regioselectivity. Its high purity and stability under standard conditions ensure consistent performance in research and industrial applications. This compound is also employed in ligand design for coordination chemistry due to its electron-donating and steric properties.
3-Acetyl-2,6-lutidine structure
3-Acetyl-2,6-lutidine structure
Product Name:3-Acetyl-2,6-lutidine
CAS No:1721-25-1
MF:C9H11NO
MW:149.189742326736
CID:117995
PubChem ID:13328107
Update Time:2025-06-07

3-Acetyl-2,6-lutidine Chemical and Physical Properties

Names and Identifiers

    • 1-(2,6-Dimethylpyridin-3-yl)ethanone
    • Ethanone, 1-(2,6-dimethyl-3-pyridinyl)- (9CI)
    • 1-(2,6-dimethyl-3-pyridinyl)Ethanone
    • 3-Acetyl-2,6-lutidine
    • Ethanone,1-(2,6-dimethyl-3-pyridinyl)-
    • 2,6-Dimethyl-3-acetylpyridin
    • 2,6-Dimethyl-3-acetylpyridine
    • 3-Acetyl-2,6-dimethylpyridin
    • acetyl-3 dimethyl-2,6 pyridine
    • CS-0216647
    • SCHEMBL1640178
    • SB54956
    • 1-(2,6-dimethylpyridin-3-yl)ethan-1-one
    • EN300-53454
    • BAA72125
    • Z316174650
    • FT-0661282
    • DTXSID00536950
    • AKOS000164200
    • 1721-25-1
    • G73575
    • Ethanone, 1-(2,6-dimethyl-3-pyridinyl)-; Ketone, 2,6-dimethyl-3-pyridyl methyl (6CI,7CI); 1-(2,6-Dimethyl-3-pyridinyl)ethanone; 1-(2,6-Dimethylpyridin-3-yl)ethanone; 2,6-Dimethyl-3-acetylpyridine; 3-Acetyl-2,6-lutidine
    • DA-31522
    • MDL: MFCD09809062
    • Inchi: 1S/C9H11NO/c1-6-4-5-9(8(3)11)7(2)10-6/h4-5H,1-3H3
    • InChI Key: QICFGQJIWDJROU-UHFFFAOYSA-N
    • SMILES: O=C(C)C1=CC=C(C)N=C1C

Computed Properties

  • Exact Mass: 149.08400
  • Monoisotopic Mass: 149.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 30Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Melting Point: 230-232 °C
  • Boiling Point: 404.4±25.0 °C at 760 mmHg
  • Flash Point: 198.4±23.2 °C
  • PSA: 29.96000
  • LogP: 1.90100
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

3-Acetyl-2,6-lutidine Pricemore >>

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3-Acetyl-2,6-lutidine Production Method

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